N-(4,5-dichlorobenzo[d]thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C11H8Cl2N2OS/c12-6-3-4-7-9(8(6)13)14-11(17-7)15-10(16)5-1-2-5/h3-5H,1-2H2,(H,14,15,16)
• InChI Key: GMSRZDMPACNQBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl
• Molecular Formula: C11H8Cl2N2OS
• Molecular Weight: 287.2 g/mol
• CAS No.: 897618-09-6

Description

N-(4,5-dichlorobenzo[d]thiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C11H8Cl2N2OS and its molecular weight is 287.16. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound's utility in synthesizing cysteine derivatives incorporating cyclopropyl groups highlights its significance in chemical synthesis, offering a pathway to thiazoline-4-carboxylates and amino acids with potential biological applications (Nötzel et al., 2001).
• Another study presented the synthesis of thiadiazoles and 1,2,4-triazoles derived from cyclopropane dicarboxylic acid, emphasizing the compound's versatility in creating heterocyclic derivatives with potential for various biological activities (Sharba et al., 2005).

Biological Evaluation and Antitumor Activity

• Research on benzothiazole derivatives, including compounds structurally related to N-(4,5-dichlorobenzo[d]thiazol-2-yl)cyclopropanecarboxamide, has demonstrated potent antitumor activity, underscoring the potential therapeutic applications of these compounds (Yoshida et al., 2005).
• A study on pyrazole derivatives as photosynthetic electron transport inhibitors revealed new leads for research into compounds that could potentially inhibit cancer growth or other diseases by targeting specific cellular processes (Vicentini et al., 2005).

Synthesis of Heterocyclic Compounds

• The synthesis of 1,2,5-thiadiazolidines 1,1-dioxides (cyclosulfamides) from amino acids and chlorosulfonyl isocyanate demonstrated the compound's role in creating valuable tools for asymmetric synthesis, further emphasizing its importance in medicinal chemistry research (Regainia et al., 2000).

Antiviral and Antimicrobial Applications

• The synthesis and antiviral activity evaluation of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides showcased the development of novel compounds with specific bioactivity against tobacco mosaic virus, indicating the potential for antiviral drug development (Chen et al., 2010).